Cas no 79756-82-4 (Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)-)
79756-82-4 structure
Product Name:Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)-
CAS No:79756-82-4
MF:C9H7Br2F3
MW:331.955091714859
CID:1798380
PubChem ID:12861395
Update Time:2025-04-21
Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)-
- SCHEMBL700063
- 79756-82-4
- DTXSID401230286
-
- Inchi: 1S/C9H7Br2F3/c10-5-8(11)6-3-1-2-4-7(6)9(12,13)14/h1-4,8H,5H2
- InChI Key: LZLAITHLRLGONA-UHFFFAOYSA-N
- SMILES: BrC(CBr)C1C=CC=CC=1C(F)(F)F
Computed Properties
- Exact Mass: 331.88461g/mol
- Monoisotopic Mass: 329.88666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 0Ų
Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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